Cas no 1361776-56-8 (2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid)

• Product Name: 2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid
• CAS No: 1361776-56-8
• MF: C₁₃H₆Cl₂F₂O₂
• MW: 303.088348865509
• CID: 4993278
• Update Time: 2025-11-06

2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid

• Inchi： 1S/C13H6Cl2F2O2/c14-8-3-1-2-7(12(8)15)6-4-9(16)11(13(18)19)10(17)5-6/h1-5H,(H,18,19)
• InChI Key： BKGAHEXQPSWZGO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C(C(=O)O)=C(C=1)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 331
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3

Additional information on 2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid

2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid: A Comprehensive Overview

The compound 2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid, identified by the CAS number 1361776-56-8, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound belongs to the class of biphenyl carboxylic acids, which are known for their unique structural properties and versatile functionalities. The molecule consists of two aromatic rings connected by a single bond, with substituents including chlorine and fluorine atoms strategically positioned at specific sites to enhance its chemical reactivity and stability.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and Friedel-Crafts acylation techniques. These methods have been optimized to achieve high yields and purity levels, making it feasible for large-scale production. The compound's structure is particularly notable for its dichloro and difluoro substituents, which contribute to its electronic properties and make it an attractive candidate for use in advanced materials science applications.

One of the most promising areas of research involving 2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid is its application in the development of high-performance polymers. Scientists have discovered that this compound can serve as a building block for constructing polymeric materials with enhanced thermal stability and mechanical strength. For instance, recent studies have demonstrated its potential in creating next-generation thermoplastics that are resistant to harsh environmental conditions, making them ideal for aerospace and automotive industries.

In addition to its role in polymer synthesis, this compound has also garnered attention in the field of pharmaceutical research. Its unique chemical structure allows it to act as a precursor for bioactive molecules with potential therapeutic applications. Researchers are currently exploring its ability to modulate cellular signaling pathways, which could lead to the development of novel drugs targeting chronic diseases such as cancer and neurodegenerative disorders.

The environmental impact of synthesizing and using this compound has also been a topic of recent investigation. Studies have shown that while the production process involves several hazardous chemicals, modern green chemistry practices can significantly reduce the ecological footprint associated with its manufacture. For example, the use of biodegradable solvents and catalytic systems has been proposed to minimize waste generation and energy consumption during synthesis.

Furthermore, the spectroscopic properties of 2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid have been extensively studied using techniques such as UV-Vis spectroscopy and nuclear magnetic resonance (NMR) imaging. These studies have provided valuable insights into its electronic transitions and molecular interactions, which are critical for understanding its behavior in different chemical environments.

In conclusion, 2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid (CAS No. 1361776-56-8) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methods and application-oriented research, positions it as a key player in the development of cutting-edge materials and therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to both academic knowledge and industrial innovation.